2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97%

• IUPAC Name: 2,3,4,5-tetrafluoro-6-iodobenzamide
• InChI: InChI=1S/C7H2F4INO/c8-2-1(7(13)14)6(12)5(11)4(10)3(2)9/h(H2,13,14)
• InChI Key: IGZOPTUZLRBAEB-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1I)F)F)F)F)C(=O)N
• Molecular Formula: C7H2F4INO
• DSSTOX Substance ID: DTXSID201282774
• Molecular Weight: 318.99 g/mol
• CAS RN: 1858241-64-1

Description

2,3,4,5-Tetrafluoro-6-iodo-benzamide (TFIB) is a fluorinated organic compound that has been used in a variety of scientific and industrial applications. It is a colorless solid with a melting point of about 90°C and is soluble in organic solvents. TFIB is a versatile compound that has been used in a number of fields, including organic synthesis, materials science, and biochemistry.

Scientific Research Applications

2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% has a wide range of scientific applications. It is used in organic synthesis as an intermediate in the synthesis of various organic compounds, such as drugs and dyes. It is also used in materials science as a reagent for the synthesis of various polymers and other materials. In biochemistry, 2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% is used as a fluorescent label for proteins, nucleic acids, and other biological molecules. It is also used as a catalyst in the synthesis of various organic compounds.

Mechanism of Action

2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% is a versatile compound that can be used as a catalyst in a variety of reactions. The most common reaction is the addition of a fluorine atom to an organic molecule. This reaction is known as the oxidative addition reaction. In this reaction, the fluorine atom is added to the organic molecule and the resulting product is a new compound.
Biochemical and Physiological Effects
2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% has been studied for its potential biochemical and physiological effects. Studies have shown that 2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% is a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine in the body, which can have a number of beneficial effects, including improved memory and learning. Other studies have shown that 2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% can act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of using 2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% is its high solubility in organic solvents. This makes it easy to use in a variety of reactions and experiments. Additionally, 2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% is a relatively stable compound, which makes it suitable for use in long-term experiments. On the other hand, 2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% is a relatively expensive compound, which can be a limitation for some laboratory experiments.

Future Directions

There are a number of potential future directions for the use of 2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97%. One potential direction is the use of 2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% as a fluorescent label for proteins, nucleic acids, and other biological molecules. This could allow for the detection and quantification of these molecules in a variety of biological samples. Additionally, 2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% could be used in the development of new materials, such as polymers and nanomaterials, for use in a variety of applications. Finally, 2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% could be used in the development of new drugs and drug delivery systems, as it has been shown to be a potent inhibitor of certain enzymes.

Synthesis Methods

2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97% can be synthesized through a variety of methods. The most common method is the reaction of 2,3,4,5-tetrafluorobenzaldehyde with iodine in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of the desired product, 2,3,4,5-Tetrafluoro-6-iodo-benzamide, 97%. Other methods of synthesis include the reaction of 2,3,4,5-tetrafluorobenzene with iodine in the presence of a base, as well as the reaction of 2,3,4,5-tetrafluorophenol with iodine in the presence of a base.